Cas no 25363-69-3 (1-hydroxy-4-methyl-1,2-dihydropyridine-2-thione)

• Product Name: 1-hydroxy-4-methyl-1,2-dihydropyridine-2-thione
• CAS No: 25363-69-3
• MF: C₆H₇NOS
• MW: 141.190880060196
• CID: 1425337
• PubChem ID: 587961
• Update Time: 2025-10-30

1-hydroxy-4-methyl-1,2-dihydropyridine-2-thione Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinethione, 1-hydroxy-4-methyl-
• Z1198333972
• AKOS006318821
• 25363-69-3
• D80842
• EN300-134990
• SCHEMBL2579946
• CS-0355892
• 1-Hydroxy-4-methyl-2-pyridinethione
• BDBM50057411
• 2-mercapto-4-picoline-N-oxide
• 1-Hydroxy-4-methyl-2(1H)-pyridinethione
• Q27453415
• 1-hydroxy-4-methyl-1,2-dihydropyridine-2-thione
• 1-Hydroxy-4-Methylpyridine-2(1h)-Thione
• CHEMBL3326430
• MFCD11557161
• BS-45123
• 1-hydroxy-4-methylpyridine-2-thione
• PD121091
• DTXSID001280441

• Inchi： 1S/C6H7NOS/c1-5-2-3-7(8)6(9)4-5/h2-4,8H,1H3
• InChI Key： RCWJCTXRXJZSQK-UHFFFAOYSA-N
• SMILES： S=C1C=C(C)C=CN1O

Computed Properties

• Exact Mass: 141.02491
• Monoisotopic Mass: 141.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• PSA: 23.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 1-hydroxy-4-methyl-1,2-dihydropyridine-2-thione

Comprehensive Overview of 1-hydroxy-4-methyl-1,2-dihydropyridine-2-thione (CAS No. 25363-69-3)

1-hydroxy-4-methyl-1,2-dihydropyridine-2-thione (CAS No. 25363-69-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and cosmetic research due to its unique chemical properties. This compound, often referred to by its systematic name or CAS number, belongs to the class of heterocyclic thiones, which are known for their diverse applications in medicinal chemistry and material science. Researchers and industry professionals frequently search for "1-hydroxy-4-methyl-1,2-dihydropyridine-2-thione uses" or "CAS 25363-69-3 applications," reflecting its growing relevance in scientific and industrial fields.

The molecular structure of 1-hydroxy-4-methyl-1,2-dihydropyridine-2-thione features a pyridine ring substituted with hydroxyl and methyl groups, along with a thione functional group. This configuration imparts distinct reactivity, making it valuable for synthesizing derivatives with potential biological activity. Recent studies have explored its role as a chelating agent and its ability to interact with metal ions, a topic often queried as "metal ion binding properties of 25363-69-3." Such properties are particularly relevant in the development of antioxidant formulations and skin care products, aligning with the rising consumer demand for science-backed cosmetic ingredients.

In the context of sustainability and green chemistry, 1-hydroxy-4-methyl-1,2-dihydropyridine-2-thione has been investigated for its potential in eco-friendly synthesis routes. Searches like "green synthesis of CAS 25363-69-3" highlight the compound's alignment with modern environmental priorities. Its biodegradability and low toxicity profile further enhance its appeal for applications in biomedical research and industrial catalysis, where safer alternatives to traditional chemicals are increasingly sought after.

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From an analytical perspective, 1-hydroxy-4-methyl-1,2-dihydropyridine-2-thione poses interesting challenges and opportunities. Techniques like HPLC and mass spectrometry are often employed to characterize its purity and stability, addressing common search terms like "analytical methods for 25363-69-3." Its UV-visible absorption characteristics also make it a candidate for sensor development, particularly in environmental monitoring applications where sensitive detection of metal ions is required.

In summary, 1-hydroxy-4-methyl-1,2-dihydropyridine-2-thione (CAS No. 25363-69-3) represents a versatile compound with multifaceted applications. Its relevance spans from cosmetic science to pharmaceutical innovation, driven by its structural uniqueness and functional adaptability. As research continues to uncover new potentials, this compound is poised to remain a subject of scientific and industrial interest, answering the growing demand for sustainable and efficacious chemical solutions.